N-(4-chlorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H20ClN5O2/c1-12-19-15(11-16(20-12)25-2)22-7-9-23(10-8-22)17(24)21-14-5-3-13(18)4-6-14/h3-6,11H,7-10H2,1-2H3,(H,21,24)
• InChI Key: NLHVPYHLQMJYFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN5O2
• Molecular Weight: 361.8 g/mol

Description

N-(4-chlorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (referred to as CMMP) is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CMMP is a piperazine derivative that has been shown to exhibit a range of biological activities, including antitumor, antiviral, and antifungal effects.

Scientific Research Applications

Molecular Interactions and Pharmacological Properties

Research into similar compounds has elucidated their interactions with biological targets and potential pharmacological applications. For instance, studies on compounds like SR141716; 1, a potent and selective antagonist for the CB1 cannabinoid receptor, highlight the importance of specific structural features for binding interactions and activity at the receptor site (Shim et al., 2002). This research could inform the development of related compounds for targeting cannabinoid receptors.

Synthesis and Chemical Modification

The scalable and facile synthesis of related compounds, such as N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, showcases the chemical methodologies applicable to the synthesis of complex molecules (Wei et al., 2016). These methodologies could potentially be adapted for the synthesis of N-(4-chlorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, providing a foundation for further research and development.

Antimicrobial Activity

Research on new pyrimidine derivatives has explored their antimicrobial activity, demonstrating variable and modest efficacy against bacterial and fungal strains (Patel et al., 2011). This line of investigation suggests potential applications of similar compounds in addressing microbial resistance and developing new antimicrobial agents.

Drug Development and Evaluation

Studies on heterocyclic carboxamides related to antipsychotic agents provide insights into the structure-activity relationships critical for developing therapeutic compounds (Norman et al., 1996). Such research could guide the evaluation and optimization of N-(4-chlorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide for potential therapeutic applications.